Cas no 552330-87-7 (6-bromo-1H-cinnolin-4-one)
6-bromo-1H-cinnolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromocinnolin-4(1H)-one
- 4(1H)-Cinnolinone,6-bromo-
- 6-bromo-1H-cinnolin-4-one
- 6-bromo-4(1H)-Cinnolinone
- 6-Bromocinnolin-4-ol
- 6-Bromo-4-cinnolinol
- NSC114061
- MLS002706546
- 4(1H)-Cinnolinone, 6-bromo-
- PubChem15846
- 6-Bromo-cinnolin-4-ol
- 6-bromocinnolin-4 (1h)-one
- 6-bromanyl-1H-cinnolin-4-one
- VWMHMZLZLNLBPB-UHFFFAOYSA-N
- 8038AB
- AKO
- CHEMBL1722545
- AKOS016007238
- 9VXF8HBE3X
- NSC-114061
- AS-57379
- PB43041
- A830544
- DTXSID50236514
- 552330-87-7
- CS-W023187
- EN300-681456
- MFCD09834642
- SCHEMBL796509
- AC-22861
- NSC 114061
- F11858
- A870247
- MFCD16659039
- AKOS016007903
- SMR001573949
- SY321293
- FT-0712682
- SY126906
- 6-bromo-1,4-dihydrocinnolin-4-one
- UNII-9VXF8HBE3X
- FT-0690108
- 876-88-0
- 4-Cinnolinol, 6-bromo-
- DTXCID80159005
- 6-Bromo-cinnolin-4(1H)-one
- DB-071959
-
- MDL: MFCD09834642
- Inchi: 1S/C8H5BrN2O/c9-5-1-2-7-6(3-5)8(12)4-10-11-7/h1-4H,(H,11,12)
- InChI Key: VWMHMZLZLNLBPB-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C(C=NN2)=O)C=1
Computed Properties
- Exact Mass: 223.95853g/mol
- Monoisotopic Mass: 223.95853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 41.5
Experimental Properties
- Density: 1.82
6-bromo-1H-cinnolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM184259-5g |
6-Bromocinnolin-4(1H)-one |
552330-87-7 | 95% | 5g |
$933 | 2021-06-17 | |
| Chemenu | CM184259-10g |
6-Bromocinnolin-4(1H)-one |
552330-87-7 | 95% | 10g |
$1644 | 2021-06-17 | |
| Alichem | A449041550-5g |
6-Bromocinnolin-4(1H)-one |
552330-87-7 | 95% | 5g |
$1017.96 | 2023-09-01 | |
| Alichem | A449041550-10g |
6-Bromocinnolin-4(1H)-one |
552330-87-7 | 95% | 10g |
$1775.58 | 2023-09-01 | |
| Chemenu | CM184259-250mg |
6-Bromocinnolin-4(1H)-one |
552330-87-7 | 95%+ | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM184259-1g |
6-Bromocinnolin-4(1H)-one |
552330-87-7 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM184259-5g |
6-Bromocinnolin-4(1H)-one |
552330-87-7 | 95%+ | 5g |
$*** | 2023-05-30 | |
| BAI LING WEI Technology Co., Ltd. | 231947-250mg |
6-Bromocinnolin-4(1H)-one |
552330-87-7 | 95% | 250mg |
¥ 2244 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 231947-1g |
6-Bromocinnolin-4(1H)-one |
552330-87-7 | 95% | 1g |
¥ 5544 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 231947-5g |
6-Bromocinnolin-4(1H)-one |
552330-87-7 | 95% | 5g |
¥ 16610 | 2022-04-26 |
6-bromo-1H-cinnolin-4-one Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 6-bromo-1H-cinnolin-4-one
Recent Advances in the Study of 6-Bromo-1H-cinnolin-4-one (CAS: 552330-87-7): A Promising Scaffold in Medicinal Chemistry
The compound 6-bromo-1H-cinnolin-4-one (CAS: 552330-87-7) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential applications in drug discovery. This heterocyclic scaffold, characterized by a cinnolin-4-one core substituted with a bromine atom at the 6-position, has been explored for its role in modulating various biological targets. Recent studies have highlighted its utility as a key intermediate in the synthesis of novel kinase inhibitors, anti-inflammatory agents, and anticancer compounds. The unique electronic and steric properties conferred by the bromo-substitution make it a valuable building block for structure-activity relationship (SAR) studies.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 6-bromo-1H-cinnolin-4-one derivatives as selective inhibitors of the JAK2 kinase, a target implicated in myeloproliferative disorders. The lead compound, derived from this scaffold, exhibited nanomolar potency and favorable pharmacokinetic profiles in preclinical models. Another notable application was reported in Bioorganic & Medicinal Chemistry Letters, where 6-bromo-1H-cinnolin-4-one was utilized to develop potent PARP-1 inhibitors with enhanced blood-brain barrier permeability, suggesting potential for treating neurological cancers.
Synthetic methodologies for 6-bromo-1H-cinnolin-4-one have also seen advancements. A 2024 paper in Organic Letters described a streamlined, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, significantly improving yield and scalability. Furthermore, computational studies have provided insights into the molecular interactions of this scaffold with biological targets, aiding in the rational design of next-generation therapeutics. Despite these promising developments, challenges such as metabolic stability and off-target effects remain areas of active investigation.
In conclusion, 6-bromo-1H-cinnolin-4-one (CAS: 552330-87-7) represents a highly adaptable scaffold with broad therapeutic potential. Ongoing research continues to uncover its mechanistic nuances and expand its applications, positioning it as a cornerstone in the development of innovative small-molecule drugs. Future directions may include exploration of its utility in targeted protein degradation and combination therapies.
552330-87-7 (6-bromo-1H-cinnolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)